molecular formula C11H8ClNO2 B8406798 4-(4-Chlorobenzoyl)-5-methylisoxazole

4-(4-Chlorobenzoyl)-5-methylisoxazole

Cat. No.: B8406798
M. Wt: 221.64 g/mol
InChI Key: JXKBECUCDVJFOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chlorobenzoyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClNO2

Molecular Weight

221.64 g/mol

IUPAC Name

(4-chlorophenyl)-(5-methyl-1,2-oxazol-4-yl)methanone

InChI

InChI=1S/C11H8ClNO2/c1-7-10(6-13-15-7)11(14)8-2-4-9(12)5-3-8/h2-6H,1H3

InChI Key

JXKBECUCDVJFOQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NO1)C(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of aluminium chloride (16 g) and 5-methylisoxazole-4-carbonyl chloride (5.0 g) in dry chlorobenzene (50 ml) was stirred in an atmosphere of nitrogen for 16 hours. The mixture was heated to 80° C. for 1.5 hours. The cooled mixture was quenched with excess ice and extracted with ethyl acetate (3×200 ml). The combined organic layers were washed with water (3×500 ml), dried (anhydrous magnesium sulphate) and filtered. The filtrate was evaporated to dryness. The residue was purified by chromatography on silica eluted with a mixture of ethyl acetate and cyclohexane (1:20) to give 4-(4-chlorobenzoyl)-5-methylisoxazole (compound 9, 5.2 g) as a yellow solid mp 65°-66° C.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One

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